Cas no 14223-23-5 (3-((4-Bromophenyl)sulfonyl)propanenitrile)

• Product Name: 3-((4-Bromophenyl)sulfonyl)propanenitrile
• CAS No: 14223-23-5
• MF: C₉H₈BrNO₂S
• MW: 274.134320259094
• CID: 2774966
• PubChem ID: 2049781
• Update Time: 2025-11-02

3-((4-Bromophenyl)sulfonyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• DTXSID10365930
• Cambridge id 5210672
• RYSFIXLXIPDHST-UHFFFAOYSA-N
• SCHEMBL3167183
• 3-[(4-BROMOPHENYL)SULFONYL]PROPANENITRILE
• AB00075210-01
• 14223-23-5
• AKOS003588082
• Propanenitrile, 3-[(4-bromophenyl)sulfonyl]-
• HMS1577H12
• 3-((4-Bromophenyl)sulfonyl)propanenitrile
• EU-0066747

• MDL： MFCD00457090
• Inchi： 1S/C9H8BrNO2S/c10-8-2-4-9(5-3-8)14(12,13)7-1-6-11/h2-5H,1,7H2
• InChI Key： RYSFIXLXIPDHST-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(CCC#N)(=O)=O

Computed Properties

• Exact Mass: 272.94591Da
• Monoisotopic Mass: 272.94591Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.3Ų

Additional information on 3-((4-Bromophenyl)sulfonyl)propanenitrile

3-((4-Bromophenyl)sulfonyl)propanenitrile (CAS 14223-23-5): A Versatile Sulfonyl Nitrile Compound for Modern Applications

3-((4-Bromophenyl)sulfonyl)propanenitrile (CAS 14223-23-5) is an organosulfur compound featuring both sulfonyl and nitrile functional groups. This white to off-white crystalline powder with molecular formula C₉H₈BrNO₂S has gained significant attention in pharmaceutical intermediates and material science due to its unique molecular structure. The compound's 4-bromophenyl moiety provides excellent electronic effects, making it valuable for designing advanced functional materials.

Recent studies highlight the growing demand for sulfonyl-containing nitriles in drug discovery, particularly for kinase inhibitors and anti-inflammatory agents. The 3-((4-Bromophenyl)sulfonyl)propanenitrile structure offers multiple reactive sites for further chemical modifications, enabling the creation of diverse derivative libraries. Researchers are particularly interested in its potential applications in OLED materials and organic semiconductors, where the bromine atom serves as an excellent handle for cross-coupling reactions.

The compound's physicochemical properties make it suitable for various synthetic transformations. With a molecular weight of 274.13 g/mol, it demonstrates good solubility in common organic solvents like DMF, DMSO, and dichloromethane, while being practically insoluble in water. This solubility profile makes 3-((4-Bromophenyl)sulfonyl)propanenitrile particularly useful in solution-phase organic synthesis. Current market analysis shows increasing procurement of this chemical by research institutions focusing on covalent inhibitor development and click chemistry applications.

In material science, the electron-withdrawing nature of both the sulfonyl and nitrile groups in 3-((4-Bromophenyl)sulfonyl)propanenitrile contributes to the development of novel π-conjugated systems. These systems show promise in organic electronics, particularly for designing n-type organic semiconductors. The bromine substituent allows for efficient palladium-catalyzed coupling reactions, enabling the construction of more complex architectures for advanced materials.

Quality control parameters for CAS 14223-23-5 typically include HPLC purity (>98%), moisture content (<0.5%), and residual solvent analysis. Leading manufacturers employ advanced characterization techniques like NMR spectroscopy and mass spectrometry to ensure batch-to-batch consistency. The compound's stability under normal storage conditions (room temperature, protected from moisture) makes it convenient for laboratory use and industrial applications alike.

Recent patent literature reveals growing interest in 3-((4-Bromophenyl)sulfonyl)propanenitrile derivatives as key intermediates for biologically active compounds. Several studies have demonstrated its utility in constructing heterocyclic systems through cyclization reactions. The compound's versatility is further highlighted by its participation in multicomponent reactions, providing efficient access to complex molecular scaffolds with potential pharmaceutical relevance.

From a synthetic chemistry perspective, the sulfonyl propanenitrile moiety in this compound serves as an excellent Michael acceptor, participating in various nucleophilic addition reactions. This reactivity profile makes it valuable for constructing carbon-carbon and carbon-heteroatom bonds. Researchers are particularly exploring its use in asymmetric synthesis and catalysis, where the bromophenyl group can influence stereochemical outcomes.

Environmental and safety considerations for handling 3-((4-Bromophenyl)sulfonyl)propanenitrile include standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles) is recommended during manipulation. The compound's environmental fate and biodegradation pathways are currently under investigation as part of broader green chemistry initiatives in the chemical industry.

The global market for specialty chemicals like 3-((4-Bromophenyl)sulfonyl)propanenitrile is projected to grow steadily, driven by increasing R&D investments in pharmaceuticals and advanced materials. Custom synthesis services offering this compound often highlight its potential for structure-activity relationship studies and medicinal chemistry optimization. Current pricing trends reflect its status as a research-grade chemical with specialized applications.

Future research directions for CAS 14223-23-5 include exploring its photophysical properties for potential applications in organic photovoltaics and investigating its biological activity profile. The compound's modular structure allows for systematic variation of substituents, enabling structure-property relationship studies across multiple disciplines. As synthetic methodologies advance, we anticipate seeing more innovative applications of this versatile sulfonyl nitrile building block in both academic and industrial settings.